2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)acetamide

• IUPAC Name: 2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-[2-(6-piperidin-1-ylpyrimidin-4-yl)oxyethyl]acetamide
• InChI: InChI=1S/C21H24N6O4/c28-19(14-27-21(29)7-6-16(25-27)17-5-4-11-30-17)22-8-12-31-20-13-18(23-15-24-20)26-9-2-1-3-10-26/h4-7,11,13,15H,1-3,8-10,12,14H2,(H,22,28)
• InChI Key: MPLRRPYRZXDSTO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC(=NC=N2)OCCNC(=O)CN3C(=O)C=CC(=N3)C4=CC=CO4
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)acetamide is a useful research compound. Its molecular formula is C21H24N6O4 and its molecular weight is 424.461. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research on compounds with pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrates significant antimicrobial properties. These compounds, synthesized from citrazinic acid, exhibited antibacterial and antifungal activities comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Biological Activity and Plant Growth Stimulation

Another study focused on the synthesis of new derivatives containing 1,2,4-triazole, 1,3,4-oxadiazole, or furan ring alongside the pyrimidine fragment. These compounds showed a pronounced effect in stimulating plant growth, highlighting their potential application in agricultural research (Pivazyan et al., 2019).

Heterocyclic Compound Synthesis for Biological Applications

The synthesis of compounds with pyrimidine and pyridazine fragments from arylmethylidene derivatives of furan-2(3H)-ones was detailed, aiming to create new biologically active compounds. These syntheses underscore the utility of these compounds in developing plant-growth regulators and other biological activities (Aniskova et al., 2017).

Coordination Complexes and Polymeric Structures

The formation of polymeric coordination complexes and derivatives from tautomeric amidines also illustrates the diverse applications of these compounds in materials science. This research shows the structural elucidation and potential utility in creating novel materials (Klimova et al., 2013).